Cas no 124709-39-3 (1H-Cyclohepta[ghi]perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-,stereoisomer)

• Product Name: 1H-Cyclohepta[ghi]perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-,stereoisomer
• CAS No: 124709-39-3
• Molecular Formula: C₃₀H₂₆O₁₀
• Molecular Weight: 546.52144
• CID: 190874
• PubChem ID: 3081233

1H-Cyclohepta[ghi]perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-,stereoisomer Properties

Names and Identifiers

• 1H-Cyclohepta[ghi]perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-,stereoisomer
• Shiraiachrome A
• 1H-Cyclohepta[ghi]perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramet...
• 1H-Cyclohepta(ghi)perylene-5,12-dione,1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-,stereoisomer
• Shiraiachrome B
• Shiraiachrome-A
• 124709-39-3
• 1H-Cyclohepta(ghi)perylene-5,12-dione, 1-acetyl-2,3-dihydro-2,6,11-trihydroxy-4,8,9,13-tetramethoxy-2-methyl-, stereoisomer
• Shiraiachrome-B
• 16-Acetyl-12,13,17-trihydroxy-7,9,14,20-tetramethoxy-17-methylhexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3,6,8,10,12,14,18(23),19-nonaene-5,21-dione
• 4-Acetyl-1,5,9-trihydroxy-3,7,11,12-tetramethoxy-5-methyl-5,8a-dihydro-2H-cyclohepta[ghi]perylene-2,8(4H)-dione
• DTXSID80924912

• InChIKey： HDPRGZPJFAJRLO-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H26O10/c1-10(31)25-24-21-17-11(26(33)28(35)29(24)40-6)7-14(37-3)20-15(38-4)9-13(32)19(22(17)20)23-18(21)12(30(25,2)36)8-16(39-5)27(23)34/h7-9,23,25,32,36H,1-6H3,(H,33,35)
• SMILES： COC1=CC2=C3C4C(C(C2(C)O)C(=O)C)=C(OC)C(=O)C(O)=C2C=4C4=C(C(=C2)OC)C(OC)=CC(O)=C4C3C1=O

Computed Properties

• Exact Mass: 546.15300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 546.152597
• Heavy Atom Count: 40
• Complexity: 1470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 1000
• Surface Charge: 0
• Topological Polar Surface Area: 149

Experimental Properties

• LogP: 3.19120
• PSA: 148.82000
• Refractive Index: 1.705
• Boiling Point: 894.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 299.6±27.8 °C
• Color/Form: Red powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives